Cas no 2098061-68-6 (2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile)

2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile is a heterocyclic compound featuring a fused pyrazolo-pyrazine core with a thiophene substituent and an acetonitrile functional group. This structure imparts versatility in medicinal chemistry and materials science applications, particularly as a key intermediate in the synthesis of biologically active molecules. The presence of both nitrogen-rich heterocycles and a nitrile group enhances its reactivity, enabling further derivatization for drug discovery efforts. Its rigid, bicyclic framework contributes to stable binding interactions in target engagement studies. The compound is typically used in research settings for developing small-molecule inhibitors or modulators of protein-protein interactions.
2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile structure
2098061-68-6 structure
Product Name:2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile
CAS No:2098061-68-6
MF:C12H12N4S
MW:244.315480232239
CID:5042668
Update Time:2025-06-08

2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile
    • 2-(2-thiophen-3-yl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)acetonitrile
    • 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile
    • Inchi: 1S/C12H12N4S/c13-2-3-15-4-5-16-11(8-15)7-12(14-16)10-1-6-17-9-10/h1,6-7,9H,3-5,8H2
    • InChI Key: DWEPWSMVQZFXMP-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=C2CN(CC#N)CCN2N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 326
  • XLogP3: 0.9
  • Topological Polar Surface Area: 73.1

2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile Pricemore >>

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$ 160.00 2022-06-03
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Additional information on 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile

Introduction to 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile (CAS No. 2098061-68-6)

2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile, with the CAS number 2098061-68-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features, including a thiophene ring and a cyano group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile can be represented as follows: C15H13N3S. The presence of the thiophene ring imparts aromaticity and electron-rich characteristics, which are crucial for its interactions with biological targets. The cyano group, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile functional group in drug design.

Recent studies have highlighted the potential of 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile can effectively inhibit the activation of microglia and reduce neuroinflammation, which are critical factors in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. Specifically, it has been found to induce apoptosis and cell cycle arrest in human breast cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK. These findings suggest that 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile have also been investigated to assess its potential as a therapeutic agent. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, preliminary toxicity studies have indicated that 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile has a good safety profile at clinically relevant doses.

To further explore the therapeutic potential of 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are designed to provide comprehensive data on the compound's pharmacological effects and to identify any potential side effects or adverse reactions. The results from these trials will be crucial for determining whether 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile can be advanced to later stages of drug development.

In conclusion, 2-(2-(Thiophen-3-yl)-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile (CAS No. 2098061-68-6) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As more data becomes available from ongoing studies and clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding of various diseases and improving patient outcomes.

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